11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one
11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one
O-Methylsterigmatocystin, also known as 6, 7-dimethoxyfuroxanthone, belongs to the class of organic compounds known as sterigmatocystins. These are a group of closely related fungal metabolites chemically characterized by a xanthone moiety fused to a dihydrodifurano or a tetrahydrodifurano moiety. The chemical difference among the various sterigmagocystins are the presence or absence of unsaturation at positions 2 and 3 of the difurano ring system, the substitution pattern on positions 6, 7, and 10 of the xanthone system and/or the substituent on position 3 of the difurano system. They are produced by Aspergilus spp. and Bipolaris spp. O-Methylsterigmatocystin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-methylsterigmatocystin is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
17878-69-2
VCID:
VC0241839
InChI:
InChI=1S/C19H14O6/c1-21-10-4-3-5-11-15(10)17(20)16-12(22-2)8-13-14(18(16)24-11)9-6-7-23-19(9)25-13/h3-9,19H,1-2H3/t9-,19+/m0/s1
SMILES:
COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)C5C=COC5O4)OC
Molecular Formula:
C19H14O6
Molecular Weight:
338.3 g/mol
11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one
CAS No.: 17878-69-2
Main Products
VCID: VC0241839
Molecular Formula: C19H14O6
Molecular Weight: 338.3 g/mol
CAS No. | 17878-69-2 |
---|---|
Product Name | 11,15-Dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one |
Molecular Formula | C19H14O6 |
Molecular Weight | 338.3 g/mol |
IUPAC Name | (3S,7R)-11,15-dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,4,9,11,14(19),15,17-heptaen-13-one |
Standard InChI | InChI=1S/C19H14O6/c1-21-10-4-3-5-11-15(10)17(20)16-12(22-2)8-13-14(18(16)24-11)9-6-7-23-19(9)25-13/h3-9,19H,1-2H3/t9-,19+/m0/s1 |
Standard InChIKey | JKUJKKGMOZDDJV-ZRNGKTOUSA-N |
Isomeric SMILES | COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)[C@@H]5C=CO[C@@H]5O4)OC |
SMILES | COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)C5C=COC5O4)OC |
Canonical SMILES | COC1=CC=CC2=C1C(=O)C3=C(C=C4C(=C3O2)C5C=COC5O4)OC |
Appearance | Pale yellow solid |
Melting Point | 265°C |
Physical Description | Solid |
Description | O-Methylsterigmatocystin, also known as 6, 7-dimethoxyfuroxanthone, belongs to the class of organic compounds known as sterigmatocystins. These are a group of closely related fungal metabolites chemically characterized by a xanthone moiety fused to a dihydrodifurano or a tetrahydrodifurano moiety. The chemical difference among the various sterigmagocystins are the presence or absence of unsaturation at positions 2 and 3 of the difurano ring system, the substitution pattern on positions 6, 7, and 10 of the xanthone system and/or the substituent on position 3 of the difurano system. They are produced by Aspergilus spp. and Bipolaris spp. O-Methylsterigmatocystin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-methylsterigmatocystin is primarily located in the membrane (predicted from logP). |
Synonyms | 3aR,12cS-dihydro-6,8-dimethoxy-7H-furo[3’,2’:4,5]furo[2,3-c]xanthen- |
Reference | O-Methylsterigmatocystin, a new metabolite of Aspergillus flavus. Burkhardt H.J. & Forgacs J., Tetrahedron 1968, 24, 717. |
PubChem Compound | 104940 |
Last Modified | Nov 11 2021 |
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